5-(1-(2-((4-ethylphenyl)amino)-2-oxoethyl)-2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)-N-(thiophen-2-ylmethyl)pentanamide

• CAS No.: 1223914-40-6
• Molecular Formula: C28H30N4O4S
• Molecular Weight: 518.63
• IUPAC Name: 5-[1-[2-(4-ethylanilino)-2-oxoethyl]-2,4-dioxoquinazolin-3-yl]-N-(thiophen-2-ylmethyl)pentanamide
• InChI: InChI=1S/C28H30N4O4S/c1-2-20-12-14-21(15-13-20)30-26(34)19-32-24-10-4-3-9-23(24)27(35)31(28(32)36)16-6-5-11-25(33)29-18-22-8-7-17-37-22/h3-4,7-10,12-15,17H,2,5-6,11,16,18-19H2,1H3,(H,29,33)(H,30,34)
• InChI Key: ICALHZYJTZGKTM-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)NC(=O)CN2C3=CC=CC=C3C(=O)N(C2=O)CCCCC(=O)NCC4=CC=CS4
• solubility: not available

Description

This compound features a quinazolinone core (2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl), a structural motif widely associated with diverse pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory effects . Key substituents include:

• A 4-ethylphenyl group linked via an amide bond, which may enhance lipophilicity and receptor binding.
• A thiophen-2-ylmethyl moiety, contributing to π-π stacking interactions and metabolic stability.

The combination of these groups suggests a design strategy targeting enzyme inhibition (e.g., kinases or proteases) or DNA intercalation, common mechanisms for quinazolinone derivatives .

Comparison with Similar Compounds

Structural Analogues

Quinazolinone-Based Derivatives

• N-[2-(4-Chlorophenyl)ethyl]-5-[1-(3-nitrobenzyl)-2,4-dioxo-1,4-dihydro-3(2H)-quinazolinyl]pentanamide (): Shares the quinazolinone core but substitutes the 4-ethylphenyl group with a 3-nitrobenzyl group and replaces the thiophen-2-ylmethyl with a 4-chlorophenethyl chain. The nitro group may increase electrophilicity, enhancing covalent binding to targets, while the chlorophenethyl chain could improve blood-brain barrier penetration .

• 1-Methyl-3-(4-substituted phenyl-1,3-thiazol-2-yl)-2-(thiophen-2-yl)-2,3-dihydroquinazolin-4(1H)-one ():
  • Replaces the pentanamide chain with a thiazole ring , introducing rigidity. The thiophen-2-yl group is retained, suggesting shared targeting of aromatic residue-rich binding pockets (e.g., ATP sites in kinases) .

Thiadiazole/Thiazole Derivatives

• N-(substituted-phenyl)-2-[5-(3-substituted-phenyl)-1,3,4-thiadiazol-2-yl amino]-acetamide (): Lacks the quinazolinone core but includes a thiadiazole ring and acetamide side chain. Thiadiazoles are known for antimicrobial activity, but the absence of the quinazolinone may reduce kinase affinity .

Pharmacological Activity

Compound	Core Structure	Key Substituents	Biological Activity (IC₅₀)	Reference
Target Compound	Quinazolinone	4-ethylphenyl, thiophen-2-ylmethyl	Under investigation	—
Compound 7b ()	Thiazole	4-methylphenyl, hydrazonoyl chloride	Anticancer (HepG-2: 1.61 ± 1.92 µg/mL)
Compound 11 ()	Dihydroquinazolinone	Thiophen-2-yl, thiazol-2-amine	Anti-tubercular (MIC: <2 µg/mL)
N-(4-chlorophenethyl) derivative ()	Quinazolinone	3-nitrobenzyl, 4-chlorophenethyl	Not reported (structural analogue)

• Anticancer Activity: The target compound’s quinazolinone-thiophene hybrid may offer superior cytotoxicity compared to thiazole derivatives (e.g., Compound 7b in ) due to enhanced DNA intercalation .

Structure-Activity Relationships (SAR)

• Quinazolinone Core: Critical for kinase inhibition; electron-withdrawing groups (e.g., nitro in ) improve potency but may reduce solubility .
• Thiophen-2-ylmethyl Group : Enhances metabolic stability compared to phenyl groups ( vs. ) .
• Pentanamide Chain : Longer alkyl chains (vs. methyl in ) may increase bioavailability but risk off-target interactions .